2-methoxy-N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]benzamide

• IUPAC Name: 2-methoxy-N-[1-[(3-methylphenyl)methyl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C19H19N3O2/c1-14-6-5-7-15(12-14)13-22-11-10-18(21-22)20-19(23)16-8-3-4-9-17(16)24-2/h3-12H,13H2,1-2H3,(H,20,21,23)
• InChI Key: GGICCCDOYUPPRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=CC(=N2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

2-methoxy-N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]benzamide, also known as JNJ-42041935, is a novel small molecule that has been developed as a potential therapeutic agent for various diseases. This compound has been the subject of extensive research due to its unique chemical structure and potential therapeutic benefits.

Mechanism of Action

2-methoxy-N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]benzamide works by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. By inhibiting this enzyme, this compound can induce DNA damage and cell death in cancer cells, while also reducing inflammation and protecting neurons from damage.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce DNA damage and cell death in cancer cells, while also reducing inflammation and protecting neurons from damage. In addition, it has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-methoxy-N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]benzamide is its potent activity against a range of cancer cell lines, making it a valuable tool for cancer research. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-methoxy-N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]benzamide. One area of interest is its potential as a therapeutic agent for Alzheimer's and Parkinson's disease, due to its neuroprotective effects. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use. Finally, there is potential for this compound to be used in combination with other cancer therapies to enhance their efficacy.

Scientific Research Applications

2-methoxy-N-[1-(3-methylbenzyl)-1H-pyrazol-3-yl]benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have potent activity against a range of cancer cell lines, including breast, lung, and colon cancer. In addition, it has been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for diseases such as Alzheimer's and Parkinson's.